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Compound of Interest

Compound Name: Acid Red 131

Cat. No.: B1172250

An In-depth Technical Guide to the Safe Handling of Acid Red 131 in a Laboratory Setting
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Acid Red 131 in a
laboratory environment. The information is compiled from various safety data sheets and
chemical databases. It is crucial to supplement this guide with your institution's specific safety
protocols and to consult the original Safety Data Sheet (SDS) provided by the supplier.

Chemical and Physical Properties

Acid Red 131 is a red, odorless powder.[1] While its toxicological properties have not been
fully investigated, it is known to be soluble in water.[2]

Property Value

CAS Number 12234-99-0[1]
Molecular Formula C30H21N3Na209S2[3]
Appearance Red powder[1]

Odor Odorless

pH 7.5 (in solution)
Solubility Soluble in water
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Hazard Identification and Classification

Acid Red 131 is considered hazardous. The primary routes of exposure are ingestion,
inhalation, and skin or eye contact.

Hazard Statement Description

) May cause gastrointestinal irritation, nausea,
Harmful if swallowed - )
vomiting, and diarrhea.

Prolonged or repeated contact may cause skin
S irritation. Some related azo dyes have shown
Skin Irritation ] ) ] ] )
potential for causing allergic reactions and skin

sensitization.

Eye Irritation Dust may cause irritation and inflammation.

_ o Inhalation of dust may cause irritation to the
Respiratory Irritation _
respiratory tract.

While there is no conclusive evidence linking
Acid Red 131 directly to carcinogenic activity,
certain breakdown products of azo dyes, such
Chronic Effects as aromatic amines, are classified as probable
human carcinogens. Mutagenicity data has
been reported for Acid Red 131, but specific

details are not readily available.

Safe Handling and Storage

Proper handling and storage are crucial to minimize exposure and ensure laboratory safety.

Engineering Controls

» Ventilation: Always handle Acid Red 131 in a well-ventilated area. Use a chemical fume
hood to minimize the generation and accumulation of dust.

o Eye Wash and Safety Shower: An eyewash station and safety shower must be readily
accessible in the immediate work area.
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Specification

Eye Protection

Wear chemical safety goggles.

Hand Protection

Wear appropriate chemical-resistant gloves

(e.g., nitrile rubber).

Body Protection

Wear a lab coat or other protective clothing to

prevent skin contact.

Respiratory

If engineering controls are not sufficient to
control airborne dust, an approved respirator

should be worn.

Storage

e Store in a cool, dry, well-ventilated area.

o Keep containers tightly closed to prevent contamination and moisture absorption.

» Store away from incompatible materials such as strong oxidizing agents.

Preparation

Handling
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Safe Handling Workflow for Acid Red 131.

Emergency Procedures
First-Aid Measures
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Exposure First-Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.

Remove contaminated clothing. Flush skin with
Skin Contact plenty of soap and water. Get medical aid if

irritation develops or persists.

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Never give anything by

Ingestion ) )
mouth to an unconscious person. Get medical
aid immediately.

Remove from exposure to fresh air immediately.
) If not breathing, give artificial respiration. If
Inhalation

breathing is difficult, give oxygen. Get medical

aid.

Accidental Release Measures

o Small Spills: Vacuum or sweep up the material and place it into a suitable disposal container.
Avoid generating dusty conditions. Clean the spill area thoroughly.

o Large Spills: Evacuate the area. Wear appropriate PPE. Contain the spill and prevent it from
entering drains. Follow the same clean-up procedure as for small spills.
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Immediate Actions
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Spill Response Workflow for Acid Red 131.

Waste Disposal

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste. Consult state and local hazardous waste regulations to ensure complete and
accurate classification.
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» Dispose of waste in a designated, labeled, and sealed container.

e Do not dispose of down the drain or in regular trash.

Waste Generated

Colldction
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Storage

Seal Container

y

Segregate from Incompatibles

Arrange for Professional Disposal

Click to download full resolution via product page
Waste Disposal Workflow for Acid Red 131.

Toxicological and Ecological Information
Toxicological Data

Specific quantitative toxicological data, such as LD50 (median lethal dose) or LC50 (median
lethal concentration), for Acid Red 131 are not readily available in the public domain. The
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toxicological properties of this compound have not been thoroughly investigated.

Ecological Information

There is limited information available on the ecological effects of Acid Red 131. As with many
synthetic dyes, it is expected to be persistent in the environment and may be harmful to aquatic
life. Proper disposal is essential to prevent environmental contamination.

Experimental Protocols

Due to the limited publicly available research on the specific safety assessment of Acid Red
131, detailed experimental protocols for its toxicological evaluation are not available. However,
a generalized protocol for the safe handling of powdered dyes in a laboratory setting is
provided below.

General Protocol for Handling Powdered Dyes

e Preparation:
o Ensure all necessary PPE is available and in good condition.
o Prepare the work area within a chemical fume hood.
o Have spill cleanup materials readily available.
o Pre-label all containers that will be used.
e Handling:

o Carefully open the container of the powdered dye, avoiding any sudden movements that
could create dust.

o Use a spatula or other appropriate tool to transfer the desired amount of dye to a tared
weigh boat or directly into the receiving vessel.

o If preparing a solution, slowly add the powder to the solvent while stirring to prevent
clumping and dust formation.

o Tightly reseal the stock container immediately after use.
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e Cleanup:
o Carefully clean all equipment used, collecting any residue for proper waste disposal.

o Wipe down the work surface in the fume hood with a damp cloth, and dispose of the cloth
as hazardous waste.

o Remove PPE in the correct order to avoid contaminating yourself and the surrounding
area.

o Wash hands thoroughly with soap and water after handling the dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Page loading... [wap.guidechem.com]

3. cncolorchem.com [cncolorchem.com]

« To cite this document: BenchChem. [Safety and handling of Acid Red 131 in a laboratory
setting.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172250#safety-and-handling-of-acid-red-131-in-a-
laboratory-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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